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Compound of Interest

Compound Name: AAL993

Cat. No.: B1684630 Get Quote

Application Notes and Protocols for AAL993
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of AAL993, a

potent and selective vascular endothelial growth factor receptor (VEGFR) inhibitor, for research

purposes. Adherence to these guidelines is crucial for maintaining the compound's integrity and

ensuring reproducible experimental outcomes.

Compound Information
AAL993 is a synthetic, cell-permeable anthranilic acid amide that functions as a powerful

inhibitor of VEGFR tyrosine kinases. It is a valuable tool for studying angiogenesis, tumor

growth, and other physiological and pathological processes mediated by VEGF signaling.

Table 1: Chemical and Physical Properties of AAL993

Property Value Source

CAS Number 269390-77-4 [1][2][3]

Molecular Formula C₂₀H₁₆F₃N₃O [1][3]

Molecular Weight 371.36 g/mol [1][4]

Appearance Solid powder, Pale yellow solid [1][5]

Purity >95% to >98% [1]
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Solubility
AAL993 is soluble in organic solvents but not in water.[1] It is crucial to select the appropriate

solvent to prepare a stock solution of the desired concentration.

Table 2: Solubility Data for AAL993

Solvent Solubility Source

DMSO
≥25 mg/mL (to 50 mM or 125

mg/mL)
[2][6][7]

Ethanol ≥15 mg/mL (to 25 mM) [2][5]

DMF 30 mg/mL [6]

Water Insoluble [1][8]

Experimental Protocols
Preparation of Stock Solutions
Materials:

AAL993 powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, polypropylene microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Pre-treatment of Vial: Before opening, briefly centrifuge the vial containing the AAL993
powder to ensure that all the solid is at the bottom of the container.[2]
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Solvent Addition: Based on the desired stock concentration and the solubility data in Table 2,

carefully add the appropriate volume of anhydrous DMSO or ethanol to the vial. For

example, to prepare a 10 mM stock solution in DMSO, add 269.28 µL of DMSO to 1 mg of

AAL993 (assuming a molecular weight of 371.36 g/mol ).

Dissolution: Tightly cap the vial and vortex thoroughly until the AAL993 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to aid

dissolution if precipitation or phase separation occurs.[9]

Sterilization (Optional): If required for cell culture experiments, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with the solvent used.
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AAL993 Stock Solution Preparation Workflow

Start: AAL993 Powder

Centrifuge vial to collect powder

Add appropriate volume of DMSO or Ethanol

Vortex/sonicate until fully dissolved

Optional: Filter sterilize (0.22 µm filter)

Aliquot into smaller volumes

Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Caption: Workflow for dissolving and storing AAL993.
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Storage and Stability
Proper storage of AAL993, both in its solid form and in solution, is critical to maintain its

biological activity.

Table 3: Storage Conditions for AAL993

Form
Short-term Storage
(days to weeks)

Long-term Storage
(months to years)

Source

Solid 0 - 4°C (dry and dark)

-20°C (dry and dark,

for up to 12 months or

>5 years if stored

properly)

[1]

Stock Solution
-20°C (1 month,

protect from light)

-80°C (6 months,

protect from light)
[9]

Recommendations:

Solid Form: Store AAL993 powder under desiccating conditions at -20°C for long-term

storage.

Stock Solutions: For long-term storage, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots

at -80°C. For short-term use, aliquots can be stored at -20°C.

Working Solutions: It is recommended to prepare working solutions for in vivo experiments

freshly on the same day of use.[9]

Mechanism of Action and Signaling Pathway
AAL993 is a potent inhibitor of Vascular Endothelial Growth Factor Receptors (VEGFRs), with

high selectivity for VEGFR2 and VEGFR3. It also inhibits other receptor tyrosine kinases at

higher concentrations, including PDGFR-β, c-Kit, and CSF-1R.[1][2] The primary mechanism of

action involves blocking the ATP-binding site of the VEGFR kinase domain, thereby inhibiting

downstream signaling pathways that lead to angiogenesis. AAL993 has been shown to
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suppress hypoxia-induced HIF-1α expression through the inhibition of the ERK pathway,

without affecting Akt phosphorylation.[7][9]
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Caption: AAL993 inhibits VEGFR, leading to ERK pathway modulation.

Safety Precautions
AAL993 is for research use only and is not for human or veterinary use.[1][5] Standard

laboratory safety practices should be followed when handling this compound. This includes
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wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and

safety glasses. Avoid breathing dust and prevent contact with skin and eyes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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